Cas no 1246553-38-7 (2,2-dimethyl-1H,2H,3H-pyrrolo[2,3-b]pyridine)

• Product Name: 2,2-dimethyl-1H,2H,3H-pyrrolo[2,3-b]pyridine
• CAS No: 1246553-38-7
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• CID: 4691040
• Update Time: 2025-05-20

2,2-dimethyl-1H,2H,3H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1H,2H,3H-pyrrolo[2,3-b]pyridine
• 2,2-Dimethyl-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine
• SB14623
• 2,2-Dimethyl-1,3-dihydropyrrolo[2,3-b]pyridine

• Inchi： 1S/C9H12N2/c1-9(2)6-7-4-3-5-10-8(7)11-9/h3-5H,6H2,1-2H3,(H,10,11)
• InChI Key： ZEBYCCAAIPNANR-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=N2)CC1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Topological Polar Surface Area: 24.9

Additional information on 2,2-dimethyl-1H,2H,3H-pyrrolo[2,3-b]pyridine

Introduction to CAS No 1246553-38-7: 2,2-Dimethyl-1H,2H,3H-Pyrrolo[2,3-b]Pyridine

CAS No 1246553-38-7, commonly referred to as 2,2-dimethyl-1H,2H,3H-pyrrolo[2,3-b]pyridine, is a unique heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyrrolopyridines, which are fused bicyclic structures combining pyrrole and pyridine moieties. The presence of the dimethyl group at the 2-position introduces steric effects that influence its electronic properties and reactivity.

The structure of 2,2-dimethyl-1H,2H,3H-pyrrolo[2,3-b]pyridine is characterized by a fused ring system where the pyrrole ring is fused to the pyridine ring at positions 2 and 3. This arrangement creates a conjugated system that is both aromatic and electron-deficient due to the nitrogen atoms in the pyridine ring. The dimethyl substitution at position 2 further modulates the electronic environment of the molecule.

Recent studies have highlighted the potential of this compound in various applications. For instance, researchers have explored its use in organic electronics due to its ability to form stable charge transfer complexes. These complexes are essential for applications such as organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). The steric hindrance introduced by the dimethyl groups enhances stability and prevents aggregation-induced quenching of fluorescence.

In addition to its electronic properties, CAS No 1246553-38-7 has shown promise in medicinal chemistry. Its unique structure allows for interactions with biological targets such as G-protein coupled receptors (GPCRs) and kinase enzymes. Recent research has demonstrated its potential as a lead compound for drug discovery in areas such as cancer therapy and neurodegenerative diseases.

The synthesis of 2,2-dimethyl-1H,2H,3H-pyrrolo[2,3-b]pyridine typically involves a two-step process: cyclization followed by functionalization. The cyclization step often employs palladium-catalyzed coupling reactions or microwave-assisted synthesis to form the fused ring system. Functionalization steps may include alkylation or acylation to introduce substituents that fine-tune the compound's properties.

The physical properties of this compound are also worth noting. It has a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the visible region due to π→π* transitions within the conjugated system.

One of the most exciting developments involving this compound is its role in advanced materials science. Researchers have successfully incorporated it into polymer blends to enhance mechanical strength and thermal stability. These blends have potential applications in aerospace materials and high-performance composites.

In conclusion, CAS No 1246553-38-7 represents a versatile compound with a wide range of applications across multiple disciplines. Its unique structure provides a foundation for further exploration into novel materials and therapeutic agents. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in modern chemistry.